Cas no 2171731-59-0 (2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidin-3-amine)

• Product Name: 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidin-3-amine
• CAS No: 2171731-59-0
• MF: C₁₃H₂₀N₄S
• MW: 264.389700889587
• CID: 5940276
• PubChem ID: 165548162
• Update Time: 2025-10-30

2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidin-3-amine
• EN300-1477900
• 2171731-59-0
• 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine

• Inchi： 1S/C13H20N4S/c1-7-4-5-10(14)12(15-7)11-6-9-8(2)16-17(3)13(9)18-11/h6-7,10,12,15H,4-5,14H2,1-3H3
• InChI Key： ORLSVWDDLPEBGU-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C)=NN2C)C=C1C1C(CCC(C)N1)N

Computed Properties

• Exact Mass: 264.14086783g/mol
• Monoisotopic Mass: 264.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidin-3-amine

Introduction to 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine (CAS No. 2171731-59-0)

2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine, identified by its CAS number 2171731-59-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the heterocyclic class of molecules, incorporating fused rings of thiophene and pyrazole, which are well-known for their diverse biological activities. The presence of a piperidine moiety further enhances its potential as a pharmacophore, making it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine features a thiophene ring substituted with a dimethyl group at the 1-position and a pyrazole ring fused at the 2 and 3 positions. The pyrazole ring is further substituted with a methyl group at the 5-position, while the piperidine ring is methylated at the 6-position and amine-substituted at the 3-position. This intricate arrangement of functional groups contributes to the compound's unique electronic and steric properties, which are critical for its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Among these pathways, kinases and other enzymes involved in cell signaling have been extensively studied due to their crucial roles in cancer progression and inflammatory diseases. The scaffold of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine exhibits structural features that suggest potential binding affinity to such enzymatic targets. Specifically, the combination of the thiophene-pyrazole heterocycle and the piperidine amine moiety may facilitate interactions with key residues in active sites of enzymes such as tyrosine kinases.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs), which are often challenging to target with small molecules due to their lack of well-defined binding pockets. The rigid heterocyclic core of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine could provide steric constraints that enhance specificity, while the amine substituents may engage in hydrogen bonding or other polar interactions with complementary groups on the protein surface. This dual-mode interaction could be particularly effective in disrupting PPIs that are critical for maintaining oncogenic signaling pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using machine learning models and molecular dynamics simulations. These tools have been instrumental in identifying lead compounds like 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amine that exhibit high binding affinity to target proteins. For instance, virtual screening campaigns have identified this compound as a potent binder to certain kinases implicated in cancer metabolism. The dimethyl substitution on the thiophene ring appears to play a crucial role in optimizing binding interactions by modulating both hydrophobicity and steric hindrance.

The synthesis of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidin-3-amino presents both challenges and opportunities for medicinal chemists. The construction of the fused heterocyclic system requires multi-step synthetic strategies that often involve cyclization reactions and metal-catalyzed cross-coupling steps. However, recent innovations in synthetic methodology have streamlined these processes, making it feasible to produce this compound on a scalable basis for preclinical evaluation.

In preclinical studies conducted thus far, 2-{1,3-dimethyl-H-thieno[23c]pyrazol51yl}-6methyl-piperidin33amine has demonstrated encouraging activity against several tumor cell lines in vitro. Notably, it has shown selective inhibition against kinases overexpressed in certain cancers without significant toxicity to normal cells. This selectivity is attributed to subtle differences in binding affinities between tumor-specific kinases and their normal counterparts. Additionally, this compound exhibits good solubility profiles when formulated as an oral or intravenous agent, which is essential for achieving therapeutic concentrations in vivo.

The pharmacokinetic properties of 2171731590 have also been thoroughly characterized using non-invasive imaging techniques such as positron emission tomography (PET). These studies indicate that after oral administration, this compound achieves rapid absorption with moderate bioavailability, allowing for once-daily dosing regimens if further optimized through formulation development. Furthermore, preliminary data suggest that it distributes extensively throughout tumor tissues, suggesting potential efficacy against solid tumors as well as hematologic malignancies.

One particularly exciting aspect of this research is its potential application in combination therapies where 2171731590 could synergize with existing treatments such as targeted antibodies or small molecule inhibitors already approved for clinical use. By disrupting key signaling nodes through multiple mechanisms, such combinations may overcome resistance mechanisms observed during single-agent treatment regimens.* This approach aligns with current trends toward personalized medicine where tailored therapeutic strategies are designed based on individual patient profiles including genetic mutations* tumor microenvironment characteristics*and treatment response history.

The development pipeline for 2171731590 continues to evolve with ongoing clinical trials evaluating its efficacy across different cancer types including breast* lung*and colorectal cancers.* These trials employ rigorous endpoints designed not only to assess overall survival but also progression-free survival*quality-of-life parameters*and biomarker responses.* Such comprehensive evaluation will provide critical insights into how best to integrate this novel agent into standard-of-care practices once regulatory approvals are secured.

Beyond oncology applications,* preliminary research suggests that structural analogs derived from *2171731590* may exhibit activity against other disease-relevant targets such as viral proteases or bacterial enzymes involved in pathogenesis.* This broadens its therapeutic potential beyond cancer treatment alone.* Additionally* advances made during its development could serve as templates for designing next-generation inhibitors targeting other challenging biological processes.*